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Compound of Interest

Compound Name: 1,7-Naphthyridin-3-amine

Cat. No.: B1590691 Get Quote

CAS Number: 58680-42-5

This technical guide provides a comprehensive overview of 1,7-Naphthyridin-3-amine, a

heterocyclic amine of interest to researchers, scientists, and drug development professionals.

This document outlines its chemical properties, surveys available synthetic methodologies, and

discusses its potential, though currently underexplored, role in medicinal chemistry.

Chemical and Physical Properties
1,7-Naphthyridin-3-amine is a solid, with its physical and chemical characteristics

summarized in the table below. These properties are crucial for its handling, storage, and

application in experimental settings.
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Property Value Source

CAS Number 58680-42-5 [1][2]

Molecular Formula C₈H₇N₃ [1]

Molecular Weight 145.16 g/mol [1][2]

Appearance Pale yellow crystalline powder ChemShuttle

Melting Point 190-195 °C ChemShuttle

Solubility
Limited water solubility; soluble

in DMSO and DMF
ChemShuttle

XLogP3 0.4 [1]

Synthesis Methodologies
While a specific, detailed experimental protocol for the synthesis of 1,7-Naphthyridin-3-amine
is not readily available in the surveyed literature, the synthesis of the broader 1,7-naphthyridine

scaffold is well-documented. These methods can potentially be adapted for the preparation of

the target molecule. A general and widely applicable approach is the Friedländer annulation.

Conceptual Synthetic Workflow: Friedländer Annulation

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with

a compound containing a reactive α-methylene group. For the synthesis of a 3-amino-1,7-

naphthyridine derivative, a plausible strategy would involve the reaction of a suitably

substituted 3-aminopyridine derivative.
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Starting Materials

3-Aminopyridine Derivative
(with ortho carbonyl or equivalent)

Friedländer Annulation
(Base or Acid Catalyzed)

α-Methylene Ketone/Nitrile
(e.g., malononitrile)

1,7-Naphthyridine Core

1,7-Naphthyridin-3-amine

Further Functionalization/
Introduction of 3-amino group
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Cellular Stress / Inflammatory Stimuli

Upstream Kinases
(MKK3/6)

p38 MAP Kinase

 phosphorylates 

Downstream Targets
(e.g., MK2, transcription factors)

 phosphorylates 

Inflammatory Response
(e.g., TNFα production)

 leads to 

1,7-Naphthyridine Derivative
(Potential Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,7-Naphthyridin-3-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590691#1-7-naphthyridin-3-amine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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